![molecular formula C16H23NO2 B295008 1-(Piperidin-1-yl)propan-2-yl 4-methylbenzoate](/img/structure/B295008.png)
1-(Piperidin-1-yl)propan-2-yl 4-methylbenzoate
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Overview
Description
1-(Piperidin-1-yl)propan-2-yl 4-methylbenzoate, also known as PMBM, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound belongs to the class of benzodiazepine receptor ligands and has been shown to possess a range of biochemical and physiological effects.
Mechanism of Action
1-(Piperidin-1-yl)propan-2-yl 4-methylbenzoate acts as a positive allosteric modulator of the benzodiazepine receptor, which is a type of GABA-A receptor. By binding to the benzodiazepine receptor, this compound enhances the activity of GABA, leading to increased inhibition of neuronal activity. This results in the anxiolytic, sedative, and anticonvulsant effects observed in animal models.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. It has been found to increase the levels of GABA in the brain, leading to increased inhibition of neuronal activity. Additionally, this compound has been shown to decrease the levels of glutamate, an excitatory neurotransmitter that plays a crucial role in regulating neuronal activity. This compound has also been found to decrease the levels of dopamine, a neurotransmitter that plays a crucial role in regulating reward and motivation.
Advantages and Limitations for Lab Experiments
1-(Piperidin-1-yl)propan-2-yl 4-methylbenzoate has several advantages for use in lab experiments. It has been extensively studied and has a well-established mechanism of action. Additionally, this compound has been shown to have a high affinity for the benzodiazepine receptor, making it a potent modulator of GABA activity. However, this compound has some limitations for use in lab experiments. It has a relatively short half-life and can rapidly metabolize in vivo, making it difficult to maintain consistent levels of the compound in animal models.
Future Directions
There are several future directions for research on 1-(Piperidin-1-yl)propan-2-yl 4-methylbenzoate. One area of interest is the potential use of this compound in treating anxiety disorders, insomnia, and epilepsy in humans. Additionally, further research is needed to understand the long-term effects of this compound on neuronal activity and neurotransmitter levels. Finally, the development of novel this compound analogs with improved pharmacokinetic properties may lead to the development of more effective treatments for a range of neurological disorders.
Synthesis Methods
The synthesis of 1-(Piperidin-1-yl)propan-2-yl 4-methylbenzoate involves the reaction of 4-methylbenzoic acid with 1-(piperidin-1-yl)propan-2-amine in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC). The resulting this compound product can be purified by recrystallization or column chromatography.
Scientific Research Applications
1-(Piperidin-1-yl)propan-2-yl 4-methylbenzoate has been extensively studied for its potential applications in scientific research. It has been shown to have anxiolytic, sedative, and anticonvulsant effects in animal models. Additionally, this compound has been found to enhance the activity of GABA, a neurotransmitter that plays a crucial role in regulating neuronal activity in the brain. This compound has also been studied for its potential applications in treating anxiety disorders, insomnia, and epilepsy.
Properties
Molecular Formula |
C16H23NO2 |
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Molecular Weight |
261.36 g/mol |
IUPAC Name |
1-piperidin-1-ylpropan-2-yl 4-methylbenzoate |
InChI |
InChI=1S/C16H23NO2/c1-13-6-8-15(9-7-13)16(18)19-14(2)12-17-10-4-3-5-11-17/h6-9,14H,3-5,10-12H2,1-2H3 |
InChI Key |
ZEFKAOCINHDRSC-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)C(=O)OC(C)CN2CCCCC2 |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)OC(C)CN2CCCCC2 |
Origin of Product |
United States |
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